Cas no 338407-61-7 (2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile)

• Product Name: 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile
• CAS No: 338407-61-7
• MDL: MFCD00172224
• CID: 4647125
• Update Time: 2025-05-28

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(2-THIENYL)ACETONITRILE
• 2-Pyridineacetonitrile, 3-chloro-α-2-thienyl-5-(trifluoromethyl)-
• 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile

• MDL： MFCD00172224

Additional information on 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile

Comprehensive Overview of 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile (CAS No. 338407-61-7)

2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile (CAS No. 338407-61-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a pyridine ring, a thiophene moiety, and a trifluoromethyl group, is widely studied for its potential applications in drug discovery and crop protection. Its CAS number 338407-61-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile is driven by its versatile chemical properties, which make it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic pathways. Researchers are particularly intrigued by its potential role in developing novel agrochemicals and pharmaceutical active ingredients, addressing global challenges like pest resistance and disease treatment.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile?" The synthesis typically involves multi-step reactions, including cross-coupling and cyanation processes, which are optimized for yield and purity. Another common query is: "How does the trifluoromethyl group enhance the bioactivity of this compound?" The trifluoromethyl group is known to improve metabolic stability and binding affinity, making it a key feature in modern medicinal chemistry.

In the context of SEO optimization, this compound is often associated with keywords like "pyridine derivatives," "thiophene-based compounds," and "trifluoromethylated intermediates." These terms reflect the compound's relevance in cutting-edge research and industrial applications. Additionally, the rise of computational chemistry tools has enabled researchers to predict the properties and reactivity of CAS No. 338407-61-7 more efficiently, reducing the time and cost associated with experimental trials.

From a regulatory perspective, 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile is subject to standard safety and handling protocols, ensuring its safe use in laboratories and production facilities. Its CAS registry number 338407-61-7 facilitates easy access to safety data sheets (SDS) and regulatory documentation, which are essential for compliance with global chemical regulations.

Looking ahead, the demand for high-purity intermediates like 2-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-2-(2-thienyl)acetonitrile is expected to rise, driven by advancements in precision agriculture and targeted drug delivery systems. As researchers continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.